Cas no 1252672-84-6 (tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate)

• Product Name: tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate
• CAS No: 1252672-84-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD28403233
• CID: 4565069
• PubChem ID: 91175313
• Update Time: 2025-05-24

tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-hydroxybicyclo[2.2.2]octan-1-yl)carbamate
• tert-butylN-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate
• TERT-BUTYL N-{4-HYDROXYBICYCLO[2.2.2]OCTAN-1-YL}CARBAMATE
• tert-butyl N-(4-hydroxy-1-bicyclo[2.2.2]octanyl)carbamate
• SB15495
• 1-(Boc-amino)-4-hydroxybicyclo[2.2.2]octane
• t-Butyl (4-hydroxybicyclo[2.2.2]octan-1-yl)carbamate
• AS-52267
• CAC67284
• P14669
• AKOS027254270
• CS-0047900
• MFCD28403233
• Tert-butyl 4-hydroxybicyclo[2.2.2]octan-1-ylcarbamate
• SY234070
• SCHEMBL24031854
• tert-Butyl(4-hydroxybicyclo[2.2.2]octan-1-yl)carbamate
• DB-145454
• 1252672-84-6
• EN300-7456066
• 4-(Boc-amino)bicyclo[2.2.2]octan-1-ol
• tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate

• MDL： MFCD28403233
• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(15)14-12-4-7-13(16,8-5-12)9-6-12/h16H,4-9H2,1-3H3,(H,14,15)
• InChI Key： MSWXCWNGGPGPDD-UHFFFAOYSA-N
• SMILES： OC12CCC(CC1)(CC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6

Additional information on tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate

tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate, with the CAS number 1252672-84-6, is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which contributes to its versatile applications in drug design and material science.

The core structure of this compound features a bicyclo[2.2.2]octane framework, a highly rigid and stable system that is often exploited in the design of bioactive molecules. The presence of a hydroxyl group at the 4-position of the bicyclic system introduces additional functionality, enhancing its potential for interactions with biological targets. The tert-butyl carbamate moiety further modulates the compound's physicochemical properties, making it suitable for various applications.

Recent studies have highlighted the importance of tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. Researchers have demonstrated that the bicyclic framework can serve as a scaffold for constructing molecules with high binding affinity to specific protein targets, thereby offering promising leads for therapeutic interventions.

In addition to its pharmacological applications, this compound has also been explored in polymer chemistry due to its ability to act as a versatile building block for constructing advanced materials. The combination of rigidity and functional groups in its structure makes it an attractive candidate for developing high-performance polymers with tailored properties.

From a synthetic perspective, the preparation of tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate involves a series of well-established organic reactions, including cyclization and functional group transformations. Recent advancements in catalytic methods have further streamlined its synthesis, enabling more efficient and scalable production processes.

The compound's stability and reactivity under various conditions have been extensively studied, providing valuable insights into its behavior in different chemical environments. These studies underscore its potential for use in both laboratory research and industrial applications.

In conclusion, tert-butyl N-{4-hydroxybicyclo[2.2.2]octan-1-yl}carbamate stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging impact across multiple disciplines. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.